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Introduction

10-1074 is a potent broadly neutralizing human monoclonal antibody (bNADb) that targets the
V3 glycan supersite on the HIV-1 envelope protein.[1] As a promising candidate for HIV-1
prevention and therapy, accurately quantifying its concentration in serum is critical for
pharmacokinetic (PK) studies, dose-response assessments, and overall clinical development.
[2] This document provides detailed application notes and experimental protocols for the
validated methods used to measure 10-1074 serum concentrations.

The primary and most widely cited method for quantifying total 10-1074 concentration is a
specific and validated sandwich Enzyme-Linked Immunosorbent Assay (ELISA). For
determining the concentration of biologically active antibody, a cell-based neutralization assay
(TZM-bl assay) is employed. While less common for 10-1074 itself, Liquid Chromatography
with tandem mass spectrometry (LC-MS/MS) represents a powerful, emerging platform for
monoclonal antibody quantification and has been developed for other bNADbs.[3]

Quantitative Data Summary
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Pharmacokinetic parameters of 10-1074 have been characterized in multiple clinical studies.

The following tables summarize key quantitative data from these trials, including serum

concentrations achieved at different dosages and the performance of the analytical assays.

Table 1: Pharmacokinetic Parameters of Intravenous 10-1074 in Clinical Studies

Value (Median

Parameter Dose Population Reference
or Mean)
1,405 pg/mL
First Dose Cmax 30 mg/kg (Range: 876— Young Children [11[4115]
1,999)
First Dose 133 pg/mL )
30 mg/kg Young Children [11[4115]
Trough (Day 28) (Range: 84-319)
Average 432 pg/mL
g ) 30 mg/kg (First Ha )
Concentration Dose) (Range: 324— Young Children [1][4]
ose
(C_ave) 706)
] 3,10, or 30 ]
Serum Half-life 12.8 days Adults with HIV 2]
mg/kg
) 3,10, or 30 Adults without
Serum Half-life 24 days [2]
mg/kg HIV
Concentration at 23.7 pg/mL )
) 10 mg/kg Adults with HIV [6]
Viral Rebound (Mean)
Concentration at 76.9 pg/mL ]
] 30 mg/kg Adults with HIV [6]
Viral Rebound (Mean)

Table 2: Performance of Validated Immunoassays for 10-1074 Quantification

© 2026 BenchChem. All rights reserved.

2/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10224771/
https://www.ingentaconnect.com/content/wk/qai/2022/00000091/00000002/art00012?crawler=true&mimetype=application/pdf
https://pubmed.ncbi.nlm.nih.gov/36094485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10224771/
https://www.ingentaconnect.com/content/wk/qai/2022/00000091/00000002/art00012?crawler=true&mimetype=application/pdf
https://pubmed.ncbi.nlm.nih.gov/36094485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10224771/
https://www.ingentaconnect.com/content/wk/qai/2022/00000091/00000002/art00012?crawler=true&mimetype=application/pdf
https://clinicalinfo.hiv.gov/en/drugs/10-1074/health-professional
https://clinicalinfo.hiv.gov/en/drugs/10-1074/health-professional
https://pmc.ncbi.nlm.nih.gov/articles/PMC5467219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5467219/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Assay Type Parameter Value Reference

) Lower Limit of
Sandwich ELISA o 0.41 pg/mL [71[8]
Quantitation (LLOQ)

_ Lower Limit of
Sandwich ELISA ) 0.14 pg/mL [8]
Detection (LLOD)

TZM-bl Neutralization Lower Limit of

) 0.01 pg/mL [8]
Assay Detection (LLOD)

Experimental Protocols & Methodologies

Method 1: Sandwich ELISA for Total 10-1074
Concentration

This protocol describes a validated sandwich ELISA for the specific quantification of 10-1074 in
human serum.[1] The assay utilizes a specific anti-idiotypic monoclonal antibody for capture,
ensuring high specificity for 10-1074.

Principle: A high-binding microplate is coated with an anti-idiotypic antibody that specifically
recognizes the 10-1074 antibody. Serum samples, standards, and controls are added to the
wells, and any 10-1074 present is captured by the antibody. A horseradish peroxidase (HRP)-
conjugated secondary antibody that binds to the human IgG Fc region is then added to detect
the captured 10-1074. Finally, a substrate is added, which is converted by HRP into a colored
product. The intensity of the color is proportional to the amount of 10-1074 in the sample, which
Is quantified by comparing its absorbance to a standard curve.

Materials:

High-bind 96-well polystyrene plates

Capture Antibody: Anti-10-1074 idiotype monoclonal antibody (e.g., anti-ID 3A1-4E11 mADb)
[1][8]

Detection Antibody: HRP-conjugated goat anti-human IgG Fc-specific antibody[1][8]

Standard: Clinical grade, GMP-manufactured 10-1074 drug product[1]
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e Serum Samples, Quality Controls (QCs)

o Coating Buffer (e.g., PBS, pH 7.4)

o Wash Buffer (e.g., PBS with 0.05% Tween 20)

» Blocking Buffer (e.g., 5% Milk Blotto in PBS)[8]

e Assay Diluent (e.g., 5% Milk Blotto, 5% Normal Goat Serum, 0.05% Tween 20 in PBS)[8]
e Substrate: TMB (3,3’,5,5'-Tetramethylbenzidine)

o Stop Solution (e.g., 2N H2S04)

o Microplate reader capable of measuring absorbance at 450 nm

Protocol:

e Coating: Dilute the anti-ID 3A1-4E11 mAb capture antibody to 2 pg/mL in coating buffer. Add
100 pL to each well of a 96-well plate. Incubate overnight at 2-8°C.[8]

e Washing: Aspirate the coating solution and wash the plate 3 times with 300 pL/well of Wash
Buffer.

e Blocking: Add 200 pL/well of Blocking Buffer. Incubate for 1-2 hours at room temperature.
e Washing: Repeat the wash step as in step 2.

o Sample and Standard Incubation:

[e]

Prepare a standard curve by serially diluting the 10-1074 standard in Assay Diluent.

o

Dilute serum samples and QCs in Assay Diluent (a minimum dilution of 1:50 is
recommended to minimize matrix effects).[8]

o

Add 100 pL of standards, samples, and QCs to the appropriate wells.

[¢]

Incubate for 1-2 hours at room temperature.
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e Washing: Repeat the wash step as in step 2.

o Detection Antibody Incubation: Dilute the HRP-conjugated goat anti-human IgG Fc antibody
in Assay Diluent according to the manufacturer's instructions. Add 100 uL to each well.
Incubate for 1 hour at room temperature.

» Washing: Repeat the wash step as in step 2, but increase the number of washes to 5.

e Substrate Development: Add 100 pL of TMB substrate to each well. Incubate in the dark at
room temperature for 15-30 minutes, or until sufficient color has developed.

e Reaction Stop: Add 100 pL of Stop Solution to each well to stop the reaction.
o Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

e Analysis: Subtract the absorbance of blank wells from all readings. Use a 5-parameter
logistic (5-PL) curve-fitting algorithm to plot the standard curve and determine the
concentration of 10-1074 in the unknown samples.[1][8]

Click to download full resolution via product page

Figure 1. Workflow for the 10-1074 Sandwich ELISA Protocol.

Method 2: TZM-bl Neutralization Assay for Functional
10-1074 Concentration

This assay measures the concentration of functionally active 10-1074 in serum by quantifying
its ability to neutralize HIV-1 infectivity in a cell-based assay.[6][9]

Principle: The TZM-bl cell line is a genetically engineered HeLa cell line that expresses CD4,
CCRS5, and CXCR4 and contains integrated copies of the luciferase and 3-galactosidase genes
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under the control of the HIV-1 Tat promoter. When these cells are infected with HIV-1, the viral
Tat protein activates the promoter, leading to the expression of luciferase. Serum containing
10-1074 is pre-incubated with a known amount of an HIV-1 pseudovirus that is sensitive to 10-
1074. This mixture is then added to the TZM-bl cells. If active 10-1074 is present, it will
neutralize the virus, preventing it from infecting the cells and thus reducing the luciferase
signal. The concentration of active 10-1074 is determined by comparing the neutralizing activity
of the serum sample to that of a standard curve generated with a known concentration of 10-
1074.[10]

Materials:

e TZM-bl cells

e HIV-1 Env-pseudotyped virus (sensitive to 10-1074)

e Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)
e Heat-inactivated serum samples, standards, and controls

e DEAE-Dextran

e Luciferase assay reagent (e.g., Bright-Glo)

e Luminometer

o 96-well flat-bottom cell culture plates

Protocol:

e Cell Seeding: Seed TZM-bl cells in a 96-well plate at a density of 1 x 10* cells per well in 100
uL of culture medium. Incubate overnight at 37°C, 5% CO:s-.

e Sample and Standard Preparation:
o Heat-inactivate all serum samples and controls at 56°C for 1 hour.[6]

o Prepare serial dilutions of the 10-1074 standard and the heat-inactivated serum samples
in culture medium.
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¢ Neutralization Reaction:

o In a separate 96-well plate, mix 50 pL of the diluted samples/standards with 50 pL of the
HIV-1 pseudovirus (pre-titered to yield a desired luciferase signal).

o Incubate for 1 hour at 37°C.
* Infection:
o Remove the medium from the TZM-bl cells seeded on Day 1.

o Add 100 pL of the virus-antibody mixture to the cells. Include wells for virus-only (no
antibody) and cell-only (no virus) controls.

o Incubate for 48 hours at 37°C, 5% COa2.

e Lysis and Luminescence Reading:

[¢]

Aspirate the supernatant from the wells.

[¢]

Lyse the cells by adding 100 pL of luciferase assay reagent to each well.

[e]

Incubate for 2 minutes at room temperature to allow for complete lysis.

o

Measure the luminescence (Relative Light Units - RLU) using a luminometer.
e Analysis:

o Calculate the percent neutralization for each sample dilution relative to the virus-only
control.

o Determine the dilution of serum that results in 50% inhibition (ID50).

o The concentration of active 10-1074 in the serum is calculated by comparing the sample's
ID50 titer to the 50% inhibitory concentration (IC50) of the 10-1074 standard.[10]

Figure 2. Workflow for the TZM-bl Neutralization Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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